Cas no 202926-67-8 (4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid
• CAS No: 202926-67-8
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6154412
• PubChem ID: 153112646
• Update Time: 2025-08-05

4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-2-hydroxybenzoic acid
• 202926-67-8
• EN300-1720303

• Inchi： 1S/C13H17NO5/c1-13(2,3)19-12(18)14-7-8-4-5-9(11(16)17)10(15)6-8/h4-6,15H,7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： VTFTVVXRLDYINT-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C(=O)O)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid

Recent Advances in the Study of 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid (CAS: 202926-67-8)

The compound 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid (CAS: 202926-67-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the hydroxyl and carboxyl functional groups, make it a valuable building block for the development of peptide-based therapeutics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of protease inhibitors targeting viral enzymes, showcasing its potential in antiviral drug development.

In addition to its synthetic applications, 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid has been investigated for its direct biological effects. A recent in vitro study revealed that this compound exhibits moderate anti-inflammatory activity by inhibiting the NF-κB signaling pathway. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for the development of new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

The stability and solubility of 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid have also been subjects of recent investigation. A 2024 study in Chemical & Pharmaceutical Bulletin reported improved synthetic protocols that enhance the yield and purity of this compound, addressing previous challenges in large-scale production. These advancements are critical for its broader application in pharmaceutical research and development.

Looking ahead, researchers are exploring the potential of 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industry partners indicate that this compound can be functionalized to create prodrugs with enhanced bioavailability and tissue specificity. Such innovations could pave the way for its use in precision medicine approaches.

In conclusion, 4-({(tert-butoxy)carbonylamino}methyl)-2-hydroxybenzoic acid (CAS: 202926-67-8) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential for therapeutic applications. Ongoing research efforts are expected to further expand its utility and contribute to the development of novel drugs targeting a range of diseases.